Cas no 2097918-53-9 (4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride)

• Product Name: 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride
• CAS No: 2097918-53-9
• MF: C₁₀H₁₂Cl₃N₃S
• MW: 312.646377563477
• CID: 5460398
• Update Time: 2025-05-27

4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[4-(aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride
• 4-[4-(aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline;dihydrochloride
• 4-Thiazolemethanamine, 2-(4-amino-2-chlorophenyl)-, hydrochloride (1:2)
• 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride

• Inchi： 1S/C10H10ClN3S.2ClH/c11-9-3-6(13)1-2-8(9)10-14-7(4-12)5-15-10;;/h1-3,5H,4,12-13H2;2*1H
• InChI Key： IPDAEKHKPVHGLD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1=NC(=CS1)CN)N.Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 217
• Topological Polar Surface Area: 93.2

Additional information on 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride

Comprehensive Overview of 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline Dihydrochloride (CAS No. 2097918-53-9)

4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride (CAS No. 2097918-53-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its thiazole and aniline moieties, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, featuring a chloroaniline group and a thiazolyl aminomethyl side chain, makes it a versatile building block for drug discovery and development.

The compound’s CAS number 2097918-53-9 is frequently searched in scientific databases, reflecting its relevance in modern research. Researchers are particularly interested in its potential applications in targeted therapies and small-molecule inhibitors. The dihydrochloride salt form enhances its solubility, making it suitable for in vitro and in vivo studies. Its molecular formula and weight are often queried alongside its synthetic pathways and purification methods.

In recent years, the demand for 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride has surged due to its role in developing kinase inhibitors and anticancer agents. The thiazole ring is a common pharmacophore in medicinal chemistry, known for its ability to modulate protein-protein interactions. This compound’s chloro-substituted aniline group further contributes to its bioactivity, making it a hotspot for structure-activity relationship (SAR) studies.

From a technical perspective, the compound’s stability, storage conditions, and handling protocols are critical considerations for laboratories. Its spectroscopic data (e.g., NMR, HPLC, and MS) are often referenced in peer-reviewed journals, underscoring its importance in analytical chemistry. Additionally, its safety profile and regulatory status are frequently discussed in compliance with global chemical safety standards.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 2097918-53-9. Computational models often utilize its structural features to predict binding affinities and drug-likeness. This aligns with the growing trend of precision medicine, where tailored therapies rely on small-molecule scaffolds like this compound. Searches for “thiazole derivatives in drug design” and “aniline-based bioactive compounds” often lead to discussions about its applications.

In summary, 4-[4-(Aminomethyl)-1,3-thiazol-2-yl]-3-chloroaniline dihydrochloride is a pivotal compound in contemporary research. Its multifunctional structure, combined with its pharmacological potential, ensures its continued relevance in drug development and chemical biology. As scientific inquiries evolve, this compound remains a cornerstone for innovation in therapeutic agent design.